Cas no 67241-99-0 (2-(Benzylsulfanyl)benzene-1,3-dicarboxylic acid)

• Product name: 2-(Benzylsulfanyl)benzene-1,3-dicarboxylic acid
• CAS No: 67241-99-0
• MF: C₁₅H₁₂O₄S
• MW: 288.318383216858
• CID: 2797148
• PubChem ID: 12443634

2-(Benzylsulfanyl)benzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50498473
• 67241-99-0
• 2-(Benzylsulfanyl)benzene-1,3-dicarboxylic acid

• Inchi： InChI=1S/C15H12O4S/c16-14(17)11-7-4-8-12(15(18)19)13(11)20-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,16,17)(H,18,19)
• InChI Key： QGYBQEOFWGVWSV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 288.04563003Da
• Monoisotopic Mass: 288.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.9Ų